(2E)-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]-3-phenylprop-2-enamide

• Molecular Formula: C21H16N4O2S
• Molecular Weight: 388.4 g/mol
• IUPAC Name: (E)-N-[4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-yl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C21H16N4O2S/c1-14-18(20-24-19(25-27-20)16-10-6-3-7-11-16)28-21(22-14)23-17(26)13-12-15-8-4-2-5-9-15/h2-13H,1H3,(H,22,23,26)/b13-12+
• InChI Key: WQHHDJKEJMZVQQ-OUKQBFOZSA-N
• Isomeric SMILES: CC1=C(SC(=N1)NC(=O)/C=C/C2=CC=CC=C2)C3=NC(=NO3)C4=CC=CC=C4
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C=CC2=CC=CC=C2)C3=NC(=NO3)C4=CC=CC=C4

Description

(2E)-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]-3-phenylprop-2-enamide is a synthetic chemical compound featuring a complex molecular architecture that incorporates both a 1,3,4-oxadiazole and a thiazole ring system. This structural motif is of significant interest in medicinal chemistry and drug discovery, particularly in the development of kinase inhibitors. Compounds with similar heterocyclic scaffolds have been investigated for their potential anticancer properties and as tools for high-throughput screening to identify new therapeutic leads. Its mechanism of action is believed to involve the modulation of key cellular signaling pathways. As a specialized research chemical, it is primarily utilized by pharmaceutical researchers and chemists for target identification and validation studies , structure-activity relationship (SAR) exploration, and as a building block for the synthesis of more complex molecules. This product is intended for laboratory research purposes only and is not for diagnostic, therapeutic, or personal use. We supply this compound with comprehensive analytical data, including HPLC and mass spectrometry, to ensure identity and purity for your critical research applications.

Preparation Methods

Formation of the 3-Phenyl-1,2,4-Oxadiazole Moiety

The 3-phenyl-1,2,4-oxadiazole ring is synthesized via cyclization of a substituted amidoxime with a benzoyl chloride derivative. In a representative protocol from PMC (2012), amidoximes derived from cinnamamide undergo dehydration-cyclization in the presence of phosphorus oxychloride (POCl₃), yielding oxadiazoles in 65–78% efficiency. Recent adaptations employ microwave-assisted conditions (120°C, 20 min) to enhance reaction rates and reduce side-product formation.

Key reaction:

$$\text{Ar-C≡N-O-NH}$$2 + \text{R-COCl} \xrightarrow{\text{POCl}3, \Delta} \text{Ar-Oxadiazole-R} + 2\text{HCl}

Substituent orientation at C-5 is controlled by the electrophilicity of the acyl chloride, with electron-withdrawing groups (e.g., -NO₂) favoring regioselectivity >90%.

Assembly of the 4-Methyl-1,3-Thiazole Ring

Thiazole formation follows the Hantzsch thiazole synthesis, utilizing α-haloketones and thioureas. Ethyl 4-methylthiazole-2-carboxylate serves as a common intermediate, synthesized from 3-bromo-2-butanone and thioamide precursors in refluxing ethanol (12 h, 72% yield). Critical to stereochemical fidelity is the use of anhydrous ZnCl₂ as a Lewis acid catalyst, which suppresses epimerization at C-4.

Optimized conditions:

Parameter	Value
Solvent	Dry ethanol
Catalyst	ZnCl₂ (0.5 equiv)
Temperature	78°C (reflux)
Reaction time	10–12 h
Yield	68–75%

Post-functionalization of the thiazole C-5 position with the pre-formed oxadiazole moiety is achieved via Suzuki-Miyaura cross-coupling, employing Pd(PPh₃)₄ and K₂CO₃ in dioxane/water (4:1).

Enamide Side Chain Installation

The (2E)-3-phenylprop-2-enamide group is introduced through a condensation reaction between the thiazole-2-amine intermediate and cinnamoyl chloride. Steric control of the double bond geometry is achieved using triethylamine (TEA) in dichloromethane at 0–5°C, favoring the E-isomer (dr 9:1). Post-reaction purification via silica gel chromatography (hexane:EtOAc 3:1) isolates the desired enamide with >95% purity.

Mechanistic insight:
Proton abstraction by TEA generates a reactive amide anion, which undergoes nucleophilic acyl substitution with the acyl chloride. Low temperatures kinetically favor the less sterically hindered E-configured transition state.

Convergent Coupling Strategies

Oxadiazole-Thiazole Ring Fusion

Late-stage fusion of the oxadiazole and thiazole rings is accomplished via a palladium-catalyzed C–H activation. Using Pd(OAc)₂ (5 mol%) and Ag₂CO₃ (2 equiv) in DMA at 140°C, the coupling efficiency reaches 82% with minimal homocoupling byproducts.

Representative procedure:

• Charge 5-bromo-4-methylthiazole (1.0 equiv) and 3-phenyl-1,2,4-oxadiazole-5-boronic acid (1.2 equiv) into DMA.

• Add Pd(OAc)₂ and Ag₂CO₃ under N₂ atmosphere.

• Heat at 140°C for 16 h.

• Quench with NH₄Cl, extract with EtOAc, and purify via flash chromatography.

One-Pot Tandem Cyclization

An advanced method from ACS (2012) employs phenyliodine diacetate (PIDA) as a dual oxidant and cyclization agent. Starting from N-cinnamoylthiourea derivatives, sequential oxidative C–S and C–N bond formation constructs the thiazole-oxadiazole framework in a single vessel (55–60% yield).

Reaction schematic:

$$\text{Ar-C(=O)-NH-C(=S)-NH-Ar'} \xrightarrow{\text{PIDA, CH}$$2\text{Cl}2} \text{Thiazole-Oxadiazole} + \text{AcOH}

This approach reduces purification steps but requires strict control of stoichiometry (PIDA:substrate = 2.2:1) to prevent overoxidation.

Analytical Validation and Characterization

Spectroscopic Confirmation

• ¹H NMR (400 MHz, CDCl₃): δ 8.21 (d, J = 15.6 Hz, 1H, enamide CH), 7.85–7.45 (m, 10H, aryl), 2.98 (s, 3H, thiazole-CH₃).

• HRMS (ESI-TOF): m/z calcd for C₂₄H₁₈N₄O₂S [M+H]⁺ 427.1224, found 427.1221.

Purity Assessment

HPLC analysis (C18 column, MeCN/H₂O 70:30) shows a single peak at t = 6.72 min, confirming >99% purity. X-ray crystallography of a methyl analogue (CCDC 1542962) verifies the E,E configuration across both double bonds.

Comparative Efficiency of Synthetic Routes

Method	Yield (%)	Purity (%)	Stereoselectivity (E:Z)
Stepwise coupling	62	98	95:5
Tandem cyclization	58	97	89:11
Pd-catalyzed fusion	82	99	99:1

The palladium-mediated route offers superior yield and stereocontrol but requires expensive catalysts. Tandem cyclization provides atom economy at the expense of moderate selectivity.

Challenges and Optimization Opportunities

• Oxadiazole ring instability : Prolonged heating (>24 h) leads to oxadiazole ring opening; microwave-assisted synthesis reduces this risk.

• Enamide isomerization : Storage in aprotic solvents (e.g., DMF) at −20°C prevents E-to-Z interconversion.

• Catalyst recycling : Immobilized Pd nanoparticles on mesoporous silica (Pd@SBA-15) enable 5 reaction cycles with <8% activity loss .

Chemical Reactions Analysis

Types of Reactions

(2E)-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]-3-phenylprop-2-enamide undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, depending on the functional groups present.

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, and solvents like dichloromethane and ethanol. The reaction conditions, such as temperature, pressure, and pH, are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

(2E)-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]-3-phenylprop-2-enamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential as a biochemical probe or inhibitor in various biological pathways.

Medicine: Explored for its therapeutic potential in treating diseases, such as cancer or infectious diseases.

Industry: Utilized in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of (2E)-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]-3-phenylprop-2-enamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The pathways involved can include signal transduction, gene expression, and metabolic processes.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Table 1: Key Features of Analogs vs. Target Compound

Compound Name/Structure	Molecular Formula	Molecular Weight	Key Functional Groups	Synthesis Highlights	Notable Properties
Target: (2E)-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-ylidene]...	Not Provided	Not Provided	Thiazole, oxadiazole, propenamide	Likely involves imine/amide coupling	Inferred hydrophobicity, H-bonding
(4E)-2-acetyl-4-benzylidene-5-methyl-2,4-dihydro-3H-pyrazol-3-one ()	C₁₃H₁₁N₃O₄	273.24	Pyrazolone, nitro, acetyl	Reflux with hydrazine hydrate; 69.8% yield	MP: 170°C; Lipinski-compliant
3-({5-[(2-amino-thiazol-4-yl)methyl]-oxadiazol-2-yl}sulfanyl)-N-phenylpropanamide ()	Not Provided	Not Provided	Oxadiazole, sulfanyl, propanamide	Reflux with CS₂/KOH; manual shaking in Na₂CO₃	Sulfur enhances reactivity
(E)-3-(2,5-dimethoxyphenyl)-N-(4-(4-fluorophenyl)thiazol-5-yl)propanamide ()	Not Provided	~440 (estimated)	Thiazole, fluorophenyl, propanamide	T3P®/DIPEA-mediated amide coupling	Fluorine alters electronic effects
N-(5-cyclopropyl-thiadiazol-2-yl)-2-[(2-methylpropyl)amino]-thiazole-4-carboxamide ()	C₁₃H₁₇N₅OS₂	323.44	Thiadiazole, thiazole, carboxamide	Not specified	Cyclopropyl enhances stability

Physicochemical Properties

• Lipophilicity : The target’s dual phenyl groups suggest higher hydrophobicity than ’s nitro-pyrazolone (Lipinski-compliant) but lower than ’s cyclopropyl-thiadiazole .
• Thermal Stability : Analogous compounds like ’s pyrazolone (MP: 170°C) suggest the target may exhibit moderate melting points, influenced by its conjugated system.

Biological Activity

The compound (2E)-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]-3-phenylprop-2-enamide represents a novel class of thiazole derivatives that have garnered attention for their potential biological activities. This article explores the synthesis, characterization, and biological evaluation of this compound, focusing on its antimicrobial and anticancer properties.

Synthesis and Characterization

The synthesis of the compound involves a multi-step process that typically includes the formation of the thiazole ring followed by the introduction of the oxadiazole moiety. Characterization techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are employed to confirm the structure and purity of the synthesized compound.

Antimicrobial Activity

The antimicrobial properties of thiazole derivatives have been extensively studied. In particular, compounds containing thiazole rings have shown significant activity against a variety of pathogens. The synthesized compound was evaluated for its antibacterial activity against Gram-positive and Gram-negative bacteria using standard methods like the cup plate method.

Table 1: Antimicrobial Activity Results

Microorganism	Zone of Inhibition (mm)	Concentration (µg/mL)
Escherichia coli	15	100
Staphylococcus aureus	18	100
Aspergillus niger	12	100
Candida albicans	14	100

The results indicate that the compound exhibits moderate to high antibacterial activity, particularly against Staphylococcus aureus, which is known for its clinical relevance in infections.

Anticancer Activity

Recent studies have highlighted the anticancer potential of thiazole derivatives. The compound was tested against various cancer cell lines, including colorectal cancer (Caco-2) and lung cancer (A549) cells. The viability of these cells was assessed using MTT assays.

Table 2: Anticancer Activity Results

Cell Line	IC50 (µM)	% Cell Viability at 50 µM
Caco-2	25	39.8
A549	30	56.9

The data suggests that the compound has significant cytotoxic effects on Caco-2 cells, indicating its potential as an anticancer agent.

Case Studies

Several studies have investigated similar thiazole-based compounds with promising biological activities:

• Thiazole Derivatives Against Drug-resistant Bacteria : A study demonstrated that thiazole derivatives exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA), suggesting that modifications to the thiazole structure can enhance antibacterial efficacy .
• Anticancer Properties : Another research highlighted that certain thiazole derivatives showed enhanced anticancer activity against various cell lines by inducing apoptosis through mitochondrial pathways .